Cas no 2229360-34-1 (5-(3-Bromopropyl)-2-methoxy-3-methylpyridine)

• Product Name: 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine
• CAS No: 2229360-34-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5767002
• PubChem ID: 165642820
• Update Time: 2025-05-24

5-(3-Bromopropyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1917375
• 2229360-34-1
• 5-(3-bromopropyl)-2-methoxy-3-methylpyridine
• 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine

• Inchi： 1S/C10H14BrNO/c1-8-6-9(4-3-5-11)7-12-10(8)13-2/h6-7H,3-5H2,1-2H3
• InChI Key： YBGMWXYFIDNMLW-UHFFFAOYSA-N
• SMILES： BrCCCC1C=NC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine

Recent Advances in the Application of 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine (CAS: 2229360-34-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine (CAS: 2229360-34-1) has recently emerged as a valuable intermediate in medicinal chemistry and drug discovery. This heterocyclic bromoalkyl derivative has shown particular promise in the synthesis of targeted therapeutic agents, especially in the development of kinase inhibitors and central nervous system (CNS) active compounds. Recent studies highlight its utility as a versatile building block for structure-activity relationship (SAR) exploration in various drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in developing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine as a key intermediate to introduce the 3-methylpyridyl moiety, which significantly improved target binding affinity and metabolic stability compared to previous analogs. The resulting compounds showed promising preclinical results for autoimmune disease treatment, with several candidates advancing to IND-enabling studies.

In neuropharmacology research, this compound has been employed as a crucial synthon for developing σ receptor ligands. A recent Nature Communications paper (2024) described its use in creating novel dual σ1/σ2 receptor modulators with potential applications in neurodegenerative diseases. The bromopropyl side chain proved essential for achieving optimal receptor binding kinetics, while the methoxy group contributed to improved blood-brain barrier penetration.

From a synthetic chemistry perspective, 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine has facilitated significant methodological advances. A 2024 Organic Letters publication detailed its use in nickel-catalyzed cross-coupling reactions, enabling more efficient construction of complex pharmaceutical scaffolds. The compound's balanced reactivity profile makes it particularly suitable for modern C-C bond forming transformations under mild conditions.

Ongoing research continues to explore new applications for this versatile intermediate. Current investigations focus on its potential in PROTAC (proteolysis-targeting chimera) development, where its structural features may help optimize linker chemistry for targeted protein degradation. Several pharmaceutical companies have included derivatives of this compound in their early-stage oncology pipelines, particularly for hematological malignancies.

As the field moves toward more sophisticated small-molecule therapeutics, 5-(3-Bromopropyl)-2-methoxy-3-methylpyridine represents an important tool for medicinal chemists. Its unique combination of reactivity and structural features continues to enable the discovery of novel bioactive compounds across multiple therapeutic areas. Future research directions likely include further exploration of its applications in fragment-based drug discovery and the development of covalent inhibitors.